1,5,5,5-Tetrabromopent-2-ene

• Molecular Formula: C5H6Br4
• Molecular Weight: 385.72 g/mol
• IUPAC Name: 1,5,5,5-tetrabromopent-2-ene
• InChI: InChI=1S/C5H6Br4/c6-4-2-1-3-5(7,8)9/h1-2H,3-4H2
• InChI Key: CFJVBTQORYDJHU-UHFFFAOYSA-N
• Canonical SMILES: C(C=CCBr)C(Br)(Br)Br
• CAS No.: 75623-26-6

Description

1,5,5,5-Tetrabromopent-2-ene is an organic compound with the molecular formula C5H6Br4 It is characterized by the presence of four bromine atoms attached to a pentene backbone

Chemical Reactions Analysis

1,5,5,5-Tetrabromopent-2-ene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted with other functional groups using appropriate reagents.

Reduction Reactions: The compound can be reduced to form less brominated derivatives.

Oxidation Reactions: Oxidation can lead to the formation of different products depending on the conditions and reagents used.

Common reagents for these reactions include reducing agents like lithium aluminum hydride for reduction, and oxidizing agents like potassium permanganate for oxidation. The major products formed depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex organic molecules.

Biology: Its brominated structure may be of interest in the study of halogenated organic compounds and their biological activities.

Medicine: Research into its potential medicinal properties, such as antimicrobial or anticancer activities, could be explored.

Industry: The compound may find use in the development of flame retardants or other industrial chemicals.

Mechanism of Action

The mechanism by which 1,5,5,5-Tetrabromopent-2-ene exerts its effects is not well-documented. its brominated structure suggests that it may interact with biological molecules through halogen bonding or other interactions. The specific molecular targets and pathways involved would depend on the context of its application, such as its use in medicinal chemistry or material science.

Comparison with Similar Compounds

1,5,5,5-Tetrabromopent-2-ene can be compared with other brominated organic compounds, such as:

1,2,4,5-Tetrabromobenzene: Another brominated compound with a different structural framework.

1,5-Dibromopent-2-ene: A less brominated analog of this compound.